Cas no 1312309-64-0 (N3-PEG2-C2-NHS ester)

• Product Name: N3-PEG2-C2-NHS ester
• CAS No: 1312309-64-0
• MF: C₁₁H₁₆N₄O₆
• MW: 300.267942428589
• MDL: MFCD20926376
• CID: 2167763
• PubChem ID: 59289487
• Update Time: 2025-09-25

N3-PEG2-C2-NHS ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxopyrrolidin-1-yl 3-(2-(2-azidoethoxy)ethoxy)propanoate
• Azido-PEG2-NHS ester;N3-PEG2-NHS Ester
• N3-PEG2-C2-NHS ester
• Azido-PEG2-NHS ester
• C11H16N4O6
• 6521AJ
• KM4621
• Propanoic acid, 3-[2-(2-azidoethoxy)ethoxy]-, 2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-(2-azidoethoxy)ethoxy]propanoate
• CS-0105088
• PD171730
• Poly(oxy-1,2-ethanediyl), I+/--(2-azidoethyl)-I-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]-
• BP-20524
• N3-PEG2-CH2CH2COONHS
• Azido-PEG2-NHS
• DTXSID401118503
• R14-0309
• 1312309-64-0
• AKOS040742258
• N3-PEG2-SPA
• N3-PEG2-CH2CH2COONHS Ester
• DB-226866
• C70368
• HY-126526
• AS-78239
• MCC30964

• MDL： MFCD20926376
• Inchi： 1S/C11H16N4O6/c12-14-13-4-6-20-8-7-19-5-3-11(18)21-15-9(16)1-2-10(15)17/h1-8H2
• InChI Key： XDXWXTIRKQZRNN-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCN=[N+]=[N-])=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 300.10698424 g/mol
• Monoisotopic Mass: 300.10698424 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.27
• XLogP3: -0.2
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones